4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]sulfonyl}-N-methylbenzamide

• IUPAC Name: 4-[3-(hydroxymethyl)-3-prop-2-enylpiperidin-1-yl]sulfonyl-N-methylbenzamide
• InChI: InChI=1S/C17H24N2O4S/c1-3-9-17(13-20)10-4-11-19(12-17)24(22,23)15-7-5-14(6-8-15)16(21)18-2/h3,5-8,20H,1,4,9-13H2,2H3,(H,18,21)
• InChI Key: IONJYHLKGFDTSC-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)(CC=C)CO
• Molecular Formula: C17H24N2O4S
• Molecular Weight: 352.5 g/mol

Description

4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]sulfonyl}-N-methylbenzamide, also known as ABT-639, is a selective T-type calcium channel blocker that has potential therapeutic applications in various diseases. This compound was first synthesized by Abbott Laboratories and has been extensively studied for its mechanism of action and physiological effects.

Mechanism of Action

4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]sulfonyl}-N-methylbenzamide blocks the T-type calcium channels by binding to the alpha-1 subunit of the channel. This results in the inhibition of calcium influx into the cell, which leads to a decrease in neuronal excitability and vasodilation.
Biochemical and Physiological Effects:
4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]sulfonyl}-N-methylbenzamide has been shown to have significant effects on the cardiovascular system, including the reduction of blood pressure and heart rate. It also has potential analgesic effects, as it has been shown to reduce pain in animal models of neuropathic pain.

Advantages and Limitations for Lab Experiments

4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]sulfonyl}-N-methylbenzamide has several advantages for lab experiments, including its high selectivity for T-type calcium channels, which allows for specific targeting of these channels. However, one limitation is that it may have off-target effects on other ion channels, which could complicate data interpretation.

Future Directions

There are several potential future directions for research on 4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]sulfonyl}-N-methylbenzamide. One area of interest is its potential therapeutic applications in epilepsy and neuropathic pain. Additionally, further studies are needed to fully understand the mechanism of action of 4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]sulfonyl}-N-methylbenzamide and its effects on other ion channels. Finally, there is a need for more studies to determine the safety and efficacy of 4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]sulfonyl}-N-methylbenzamide in human clinical trials.

Synthesis Methods

The synthesis of 4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]sulfonyl}-N-methylbenzamide involves several steps, including the reaction of 3-allyl-3-(hydroxymethyl)-1-piperidine with sulfonyl chloride, followed by the reaction with N-methylbenzamide. The final product is obtained after purification by column chromatography.

Scientific Research Applications

4-{[3-allyl-3-(hydroxymethyl)-1-piperidinyl]sulfonyl}-N-methylbenzamide has been studied extensively for its potential therapeutic applications in various diseases, including epilepsy, neuropathic pain, and hypertension. It has been shown to have a high selectivity for T-type calcium channels, which are involved in the regulation of neuronal excitability and cardiovascular function.